![molecular formula C17H17NO4 B268618 4-(Propanoylamino)phenyl 4-methoxybenzoate](/img/structure/B268618.png)
4-(Propanoylamino)phenyl 4-methoxybenzoate
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Overview
Description
4-(Propanoylamino)phenyl 4-methoxybenzoate, also known as PAPM, is a chemical compound that has gained attention in the scientific community due to its potential applications in drug development and research. PAPM is a member of the benzamide family, which has been shown to have a range of biological activities, including anti-inflammatory, analgesic, and anti-tumor effects.
Mechanism of Action
The mechanism of action of 4-(Propanoylamino)phenyl 4-methoxybenzoate is not fully understood. However, it has been suggested that this compound may act by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. In addition, this compound may also act by inhibiting the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to have anti-inflammatory and analgesic effects in animal models. In addition, this compound has been shown to inhibit the growth of cancer cells in vitro and in vivo. This compound has also been shown to have neuroprotective effects in animal models of Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
One advantage of using 4-(Propanoylamino)phenyl 4-methoxybenzoate in lab experiments is that it is relatively easy to synthesize and purify. In addition, this compound has been shown to have a range of biological activities, which makes it a useful tool for investigating various biological processes. However, one limitation of using this compound in lab experiments is that its mechanism of action is not fully understood, which makes it difficult to interpret the results of experiments.
Future Directions
There are several future directions for research on 4-(Propanoylamino)phenyl 4-methoxybenzoate. One area of interest is the development of this compound as a potential treatment for Alzheimer's disease and Parkinson's disease. In addition, further studies are needed to elucidate the mechanism of action of this compound and to investigate its potential applications in other disease states. Finally, the development of new synthetic methods for this compound may lead to the discovery of new analogs with enhanced biological activity.
Synthesis Methods
The synthesis of 4-(Propanoylamino)phenyl 4-methoxybenzoate involves a multi-step process that begins with the reaction of 4-methoxybenzoic acid with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with propionyl chloride to yield this compound. The final product is obtained through purification by recrystallization.
Scientific Research Applications
4-(Propanoylamino)phenyl 4-methoxybenzoate has been shown to have potential applications in drug development and research. It has been investigated for its anti-inflammatory, analgesic, and anti-tumor effects. In addition, this compound has been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.
properties
Molecular Formula |
C17H17NO4 |
---|---|
Molecular Weight |
299.32 g/mol |
IUPAC Name |
[4-(propanoylamino)phenyl] 4-methoxybenzoate |
InChI |
InChI=1S/C17H17NO4/c1-3-16(19)18-13-6-10-15(11-7-13)22-17(20)12-4-8-14(21-2)9-5-12/h4-11H,3H2,1-2H3,(H,18,19) |
InChI Key |
KNHFKJYUAXTQGC-UHFFFAOYSA-N |
SMILES |
CCC(=O)NC1=CC=C(C=C1)OC(=O)C2=CC=C(C=C2)OC |
Canonical SMILES |
CCC(=O)NC1=CC=C(C=C1)OC(=O)C2=CC=C(C=C2)OC |
Origin of Product |
United States |
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